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Compound of Interest

Compound Name: Dicyclopropyl ketone
CAS No.: 1121-37-5
Cat. No.: B103985
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicyclopropyl ketone (C_7H_100), also known as dicyclopropylmethanone, is a symmetrical
ketone featuring two cyclopropyl rings attached to a carbonyl group.[1] Its unique structural
characteristics, particularly the strained three-membered rings, influence its spectroscopic
properties and chemical reactivity. This technical guide provides a comprehensive overview of
the spectroscopic data for dicyclopropyl ketone, including Infrared (IR), Nuclear Magnetic
Resonance (*H NMR and 3C NMR), and Mass Spectrometry (MS). Detailed experimental
protocols are provided to facilitate the replication of these analyses in a laboratory setting.

Spectroscopic Data

The following sections summarize the key spectroscopic data for dicyclopropyl ketone. The
data is presented in tabular format for clarity and ease of comparison.

Infrared (IR) Spectroscopy
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Infrared spectroscopy is a powerful technique for identifying functional groups within a
molecule. The IR spectrum of dicyclopropyl ketone is characterized by a strong absorption
band corresponding to the carbonyl (C=0) stretching vibration.

Table 1: Infrared (IR) Spectral Data for Dicyclopropyl Ketone

Wavenumber . .
Assighment Intensity Reference
(cm™)
C=0 Stretch
~1715 Strong [2]
(Saturated Ketone)
~2991 C-H Stretch (Alkyl) Medium [2]

Note: The exact position of the carbonyl stretch can be influenced by the physical state of the
sample (e.g., neat liquid, solution). Conjugation with the cyclopropyl rings can also affect the
wavenumber of the C=0 stretch.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment

of the hydrogen and carbon atoms within a molecule.

The *H NMR spectrum of dicyclopropyl ketone is relatively simple due to the molecule's

symmetry.

Table 2: 1H NMR Spectral Data for Dicyclopropyl Ketone

Chemical Shift Lo . .
Multiplicity Integration Assighment Reference
(5, ppm)
~2.0 m 2H CH (methine) [1]
~0.9 m 8H CHz (methylene) [1]

Solvent: CDCIs. The chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm.
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The 3C NMR spectrum provides information on the different carbon environments in
dicyclopropyl ketone.

Table 3: 13C NMR Spectral Data for Dicyclopropyl Ketone

Chemical Shift (6, ppm) Assignment Reference
~210 C=0 (carbonyl) [1][4]
~20 CH (methine) [1][4]
~10 CH2 (methylene) [11[4]

Solvent: CDCIs. The carbonyl carbon of cyclopropyl ketones typically resonates at a higher field
compared to their acyclic counterparts.[3]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of a compound and to gain
structural information from its fragmentation pattern.

Table 4. Mass Spectrometry (MS) Data for Dicyclopropyl Ketone

m/z Relative Intensity Assignment Reference

110 High [M]* (Molecular lon) [1][5][6]

[M - CsHs]* (Loss of a
69 Base Peak ) [71[8]
cyclopropyl radical)

CsHs]* (Cyclopropyl
41 High [ > *]" (Cyclopropy (71181
cation)

lonization Method: Electron lonization (El). The fragmentation is dominated by a-cleavage,
leading to the loss of a cyclopropyl radical to form a stable acylium ion.[9][10]

Experimental Protocols
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The following are detailed methodologies for obtaining the spectroscopic data presented
above. These protocols are adapted from general procedures for the analysis of ketones.[11]
[12][13]

Infrared (IR) Spectroscopy Protocol

Sample Preparation (Neat Liquid):

o Place a single drop of dicyclopropyl ketone directly onto the surface of a salt plate (e.g.,
NaCl or KBr).

o Carefully place a second salt plate on top of the first, creating a thin liquid film between the
plates.

e Ensure there are no air bubbles in the film.

Instrument Setup and Data Acquisition:

Record a background spectrum of the empty spectrometer to account for atmospheric CO2
and H20.

Place the prepared salt plates in the sample holder of the FTIR spectrometer.

Acquire the IR spectrum over a range of 4000-400 cm™1,

Co-add 16 to 32 scans to improve the signal-to-noise ratio.[11]
Data Processing:

e The instrument software will automatically ratio the sample spectrum against the background
spectrum to generate the final transmittance or absorbance spectrum.

« |dentify and label the characteristic absorption bands, particularly the strong C=0 stretch
around 1715 cm~1.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol
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Sample Preparation:

Accurately weigh approximately 10-20 mg of dicyclopropyl ketone.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCIs) in a
clean, dry NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift
referencing (0 ppm).[11]

Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

Instrument Setup and Data Acquisition:

Insert the NMR tube into a spinner turbine and place it in the sample gauge to ensure correct
positioning within the magnet.

Lock the spectrometer on the deuterium signal of the CDCls.
Shim the magnetic field to optimize its homogeneity and achieve sharp NMR signals.[12]

For *H NMR: Acquire the proton spectrum using a standard pulse sequence. A sufficient
number of scans should be acquired to obtain a good signal-to-noise ratio.

For 13C NMR: Acquire the carbon spectrum. Due to the low natural abundance of the 13C
isotope, a larger number of scans is required. Proton decoupling is typically used to simplify
the spectrum and enhance signal intensity.[11]

Data Processing and Analysis:

Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-
domain NMR spectrum.

Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Calibrate the chemical shift scale using the TMS signal at 0 ppm.

Integrate the signals in the *H NMR spectrum to determine the relative number of protons.
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e Assign the peaks in both the *H and *C NMR spectra to the corresponding atoms in the
dicyclopropyl ketone molecule.

Mass Spectrometry (MS) Protocol

Sample Introduction:

o For a volatile liquid like dicyclopropyl ketone, direct injection via a heated probe or gas
chromatography (GC) coupling is suitable.

e If using GC-MS, dissolve a small amount of the sample in a volatile organic solvent (e.g.,
dichloromethane or diethyl ether).

Instrument Setup and Data Acquisition:

The sample is introduced into the ion source of the mass spectrometer, which is maintained
under a high vacuum.

e Inthe ion source, the sample molecules are bombarded with a beam of high-energy
electrons (typically 70 eV for Electron lonization).[14]

e This causes the molecules to ionize and fragment.

e The resulting positively charged ions are accelerated into the mass analyzer.

e The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.
o The detector records the abundance of each ion at a specific m/z value.

Data Analysis:

e The mass spectrum is plotted as relative intensity versus m/z.

« ldentify the molecular ion peak ([M]*), which corresponds to the molecular weight of
dicyclopropyl ketone (110.15 g/mol ).[1][6]

« ldentify the base peak, which is the most intense peak in the spectrum.
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+ Analyze the fragmentation pattern to deduce structural information. For dicyclopropyl
ketone, look for characteristic losses of cyclopropy! groups.[7][8]

Visualizations
General Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like dicyclopropyl ketone.

Sample Preparation

Dicyclopropyl Ketone

Neat Liquid Film Solution in CDCI3 [D]] [V (STe] (W] ifo]]
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Caption: General workflow for spectroscopic analysis.
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This guide provides a foundational understanding of the spectroscopic characteristics of
dicyclopropyl ketone. The data and protocols presented herein are intended to be a valuable
resource for researchers in their analytical and synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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